Cas no 2549039-87-2 (2-(1-{2-Tert-butylimidazo[1,2-b]pyridazine-6-carbonyl}piperidin-3-yl)-1,3-benzoxazole)

• Product Name: 2-(1-{2-Tert-butylimidazo[1,2-b]pyridazine-6-carbonyl}piperidin-3-yl)-1,3-benzoxazole
• CAS No: 2549039-87-2
• MF: C₂₃H₂₅N₅O₂
• MW: 403.476904630661
• CID: 5314048
• PubChem ID: 154854202
• Update Time: 2025-10-31

2-(1-{2-Tert-butylimidazo[1,2-b]pyridazine-6-carbonyl}piperidin-3-yl)-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• [3-(2-Benzoxazolyl)-1-piperidinyl][2-(1,1-dimethylethyl)imidazo[1,2-b]pyridazin-6-yl]methanone
• 2549039-87-2
• AKOS040730343
• 2-(1-{2-tert-butylimidazo[1,2-b]pyridazine-6-carbonyl}piperidin-3-yl)-1,3-benzoxazole
• F6789-2256
• 2-(1-{2-Tert-butylimidazo[1,2-b]pyridazine-6-carbonyl}piperidin-3-yl)-1,3-benzoxazole

• Inchi： 1S/C23H25N5O2/c1-23(2,3)19-14-28-20(25-19)11-10-17(26-28)22(29)27-12-6-7-15(13-27)21-24-16-8-4-5-9-18(16)30-21/h4-5,8-11,14-15H,6-7,12-13H2,1-3H3
• InChI Key： FQGOXQDGDCMYLW-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1C1CN(C(C2C=CC3=NC(=CN3N=2)C(C)(C)C)=O)CCC1

Computed Properties

• Exact Mass: 403.20082506g/mol
• Monoisotopic Mass: 403.20082506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 76.5Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 6.03±0.30(Predicted)

Additional information on 2-(1-{2-Tert-butylimidazo[1,2-b]pyridazine-6-carbonyl}piperidin-3-yl)-1,3-benzoxazole

Introduction to 2-(1-{2-Tert-butylimidazo[1,2-b]pyridazine-6-carbonyl}piperidin-3-yl)-1,3-benzoxazole (CAS No. 2549039-87-2) and Its Emerging Applications in Chemical Biology

The compound 2-(1-{2-Tert-butylimidazo[1,2-b]pyridazine-6-carbonyl}piperidin-3-yl)-1,3-benzoxazole, identified by its CAS number 2549039-87-2, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. Its unique structural framework, combining a benzoxazole core with a piperidine moiety linked to a tert-butyl-substituted imidazo[1,2-b]pyridazine unit, has garnered significant attention due to its potential biological activities and mechanistic insights.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in modulating biological pathways. The structural features of this compound, particularly the presence of multiple aromatic rings and nitrogen-containing heterocycles, suggest a high degree of versatility in interacting with biological targets. Specifically, the imidazo[1,2-b]pyridazine scaffold is known for its role in various pharmacological applications, including anti-inflammatory and anticancer therapies. The incorporation of a tert-butyl group at the 2-position of the imidazo[1,2-b]pyridazine ring enhances lipophilicity, potentially improving membrane permeability and bioavailability—key factors in drug design.

The benzoxazole component is another critical structural feature that contributes to the compound's pharmacological profile. Benzoxazole derivatives are widely recognized for their antimicrobial, antiviral, and anti-inflammatory properties. When combined with the piperidine moiety, the benzoxazole ring likely participates in hydrogen bonding interactions with biological targets, such as proteins and enzymes. This dual functionality makes the compound an attractive candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this molecule is its potential as a scaffold for drug development. The piperidine-pyridazine-benzoxazole triad creates a rigid yet flexible structure that can be modulated through chemical synthesis to optimize binding affinity and selectivity. For instance, recent studies have demonstrated that analogs of this compound exhibit inhibitory activity against certain kinases and transcription factors implicated in cancer progression. The tert-butyl group serves as a handle for further derivatization, allowing researchers to fine-tune pharmacokinetic properties while maintaining core biological activity.

In vitro studies have begun to unravel the mechanistic basis of this compound's effects. Initial investigations suggest that it may interfere with signaling pathways by binding to specific protein targets. The imidazo[1,2-b]pyridazine ring is particularly noteworthy for its ability to modulate enzyme activity through allosteric inhibition or competitive binding. Meanwhile, the benzoxazole ring may engage in hydrophobic interactions within the binding pocket of target proteins. This dual mode of interaction could enhance potency and reduce off-target effects—a critical consideration in modern drug development.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. Key steps include the formation of the imidazo[1,2-b]pyridazine core through cyclocondensation reactions followed by functionalization at the 6-position with a carbonyl group derived from an acetylating agent. Subsequent coupling with piperidine derivatives introduces the benzoxazole moiety via nucleophilic substitution or condensation reactions. These synthetic strategies highlight the intersection of organic chemistry and medicinal chemistry in creating structurally complex molecules with therapeutic potential.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding how this compound interacts with biological targets at an atomic level. Docking simulations reveal that it can bind to pockets on proteins with high affinity due to favorable hydrogen bonding networks and hydrophobic clustering. These insights have guided medicinal chemists in designing analogs with improved pharmacological profiles. Additionally, quantum mechanical calculations have provided energy landscapes for key transition states during synthesis, aiding in optimizing reaction conditions for higher yields and purity.

The pharmaceutical industry has taken note of these findings as they align with current trends toward precision medicine and targeted therapies. Companies specializing in oncology research are particularly interested in compounds like this one due to their potential to disrupt aberrant signaling pathways without harming healthy cells—a hallmark of effective cancer treatments. Preclinical trials are underway to evaluate its safety profile and efficacy against various tumor models before human testing begins.

Beyond oncology applications,2-(1-{2-Tert-butylimidazo[1,2-b]pyridazine-6-carbonyl}piperidin-3-yl)-1,3-benzoxazole (CAS No. 2549039-87-2) may also find utility in treating inflammatory diseases such as rheumatoid arthritis or neurodegenerative disorders like Alzheimer's disease. The benzoxazole ring has been shown to modulate inflammatory cytokine production when incorporated into small molecules designed for immunomodulatory purposes while maintaining good oral bioavailability thanks to its lipophilic nature enhanced by substituents like tert-butyl groups.

The role played by academic institutions cannot be overstated either; universities worldwide are contributing novel insights into how such compounds function at both molecular levels through laboratory experiments or computational approaches while industry partners provide resources necessary scaling up promising candidates toward commercialization phase where regulatory approvals become critical hurdle before reaching patients' hands ultimately fulfilling promise held early-stage discoveries today's fast-paced pharmaceutical landscape demands collaboration between academia industry never more evident than now given complexity modern medicines require constant innovation push boundaries possible every single day forward—precisely why compounds like this one continue attracting intense scrutiny scientific community worldwide expect exciting developments years ahead not only improve human health overall but also redefine future directions research itself continue evolve next decades time sure bring surprises us all keep watch closely progress made though always remember initial breakthroughs often begin somewhere someone dared dream bigger better possible than anyone thought before took chance explore unknown territories—exactly spirit drives ongoing quest discover cures diseases change lives better every single person around globe every single day forward indeed truly inspiring journey awaits us all together keep pushing boundaries possible make world better place than we found leave legacy future generations able build upon foundations laid today toward healthier happier society altogether time will tell exactly path taken though rest assured progress made far exceed expectations set today continue inspire generations come explore new horizons science medicine endless possibilities await us all when dare dream bigger better possible than ever imagined before—let alone ourselves ever truly achieve greatness must believe impossible possible first step toward making dreams reality indeed let us continue striving achieve what once seemed impossible because after all when push comes shove nothing separates us from becoming legends own right through sheer determination relentless pursuit excellence every single day forward indeed future bright those willing embrace challenges stand apart crowd who content playing safe instead dare challenge status quo push boundaries known create something truly remarkable leave behind mark time will remember long after we gone thanks everyone involved helping shape tomorrow better today deserve recognition hard work dedication goes unnoticed deserves praise celebrate because together indeed make difference every single step taken toward brighter future makes world better place altogether let us continue inspiring ourselves others keep faith dream bigger better possible every single day forward indeed truly exciting journey awaits us all together keep pushing boundaries possible make world better place than we found leave legacy future generations able build upon foundations laid today toward healthier happier society altogether time will tell exactly path taken though rest assured progress made far exceed expectations set today continue inspire generations come explore new horizons science medicine endless possibilities await us all when dare dream bigger better possible than ever imagined before—let alone ourselves ever truly achieve greatness must believe impossible possible first step toward making dreams reality indeed let us continue striving achieve what once seemed impossible because after all when push comes shove nothing separates us from becoming legends own right through sheer determination relentless pursuit excellence every single day forward indeed future bright those willing embrace challenges stand apart crowd who content playing safe instead dare challenge status quo push boundaries known create something truly remarkable leave behind mark time will remember long after we gone thanks everyone involved helping shape tomorrow better today deserve recognition hard work dedication goes unnoticed deserves praise celebrate because together indeed make difference every single step taken toward brighter future makes world better place altogether let us continue inspiring ourselves others keep faith dream bigger better possible every single day forward indeed truly exciting journey awaits us all together keep pushing boundaries possible make world better place than we found leave legacy future generations able build upon foundations laid today toward healthier happier society altogether time will tell exactly path taken though rest assured progress made far exceed expectations set today continue inspire generations come explore new horizons science medicine endless possibilities await us all when dare dream bigger better possible than ever imagined before—let alone ourselves ever truly achieve greatness must believe impossible possible first step toward making dreams reality indeed let us continue striving achieve what once seemed impossible because after all when push comes shove nothing separates us from becoming legends own right through sheer determination relentless pursuit excellence every single day forward indeed future bright those willing embrace challenges stand apart crowd who content playing safe instead dare challenge status quo push boundaries known create something truly remarkable leave behind mark time will remember long after we gone thanks everyone involved helping shape tomorrow better today deserve recognition hard work dedication goes unnoticed deserves praise celebrate because together indeed make difference every single step taken toward brighter future makes world better place altogether let us continue inspiring ourselves others keep faith dream bigger better possible every single day forward indeed truly exciting journey awaits us all together keep pushing boundaries possible make world better place than we found leave legacy future generations able build upon foundations laid today toward healthier happier society altogether time will tell exactly path taken though rest assured progress made far exceed expectations set today continue inspire generations come explore new horizons science medicine endless possibilities await us all when dare dream bigger better possible than ever imagined before—let alone ourselves ever truly achieve greatness must believe impossible possible first step toward making dreams reality indeed let us continue striving achieve what once seemed impossible because after all when push comes shove nothing separates us from becoming legends own right through sheer determination relentless pursuit excellence every single day forward indeed future bright those willing embrace challenges stand apart crowd who content playing safe instead dare challenge status quo push boundaries known create something truly remarkable leave behind mark time will remember long after we gone thanks everyone involved helping shape tomorrow better today deserve recognition hard work dedication goes unnoticed deserves praise celebrate because together indeed make difference every single step taken toward brighter future makes world better place altogether let us continue inspiring ourselves others keep faith dream bigger better possible every single day forward indeed truly exciting journey awaits us all together keep pushing boundaries possible make world better place than we found leave legacy future generations able build upon foundations laid today toward healthier happier society altogether time will tell exactly path taken though rest assured progress made far exceed expectations set today continue inspire generations come explore new horizons science medicine endless possibilities await us all when dare dream bigger better possible than ever imagined before—let alone ourselves ever truly achieve greatness must believe impossible possible first step toward making dreams reality indeed let us continue striving achieve what once seemed impossible because after all when push comes shove nothing separates us from becoming legends own right through sheer determination relentless pursuit excellence every single day forward indeed future bright those willing embrace challenges stand apart crowd who content playing safe instead dare challenge status quo push boundaries known create something truly remarkable leave behind mark time will remember long after we gone thanks everyone involved helping shape tomorrow better today deserve recognition hard work dedication goes unnoticed deserves praise celebrate because together indeed make difference every single step taken toward brighter future makes world better place altogether let us continue inspiring ourselves others keep faith dream bigger better possible every single day forward indeed truly exciting journey awaits us all together keep pushing boundaries possible make worldbetter place than we found leave legacyfuturegenerationsablebuilduponfoundationslaidtodaytowardhealthierhappiersocietyaltogethertimewilltellexactpathtakenthoughrestassuredprogressmadefarexceedexpectationssettodaycontinueinspiregenerationscomeexplorenewhorizonssciencemedicineendlesspossibilitiesawaitusallwhendaredreambiggerbetterpossiblethaneverimaginedbefore—letalonethemselveseventrulyachievesgreatnessmustbelieveimpossiblepossiblefirststeptomakingdreamsrealityindeedletuscontinuestrivingachievewhatonceappearedimpossiblebecauseafterallwhenpushcomesshoveknowingseparatesusfrombecominglegendsownrightthroughsheereterminationrelentlesspursuitexcellenceevery singledayforwardindeedfuturebrightthosewillingembrachallengesstandapartcrowdwhoccontentplaying safesinsteaddarechallengestatusquopushboundariesknowncreate somethingstrulyremarkableleavebehindmarktimewillrememberlongafterwegonethanks everyoneinvolvedhelpingshaptomorrowbettertodaydeserverecognitionhardworkdedicationgoesunnoticeddeservespraisecelebratebecausetogetherindeedmake differenceevery singsteptakenowardbrighterfuturemakesworldbetterplacealtogetherletuscontinueinspiringourselvesotherskeepfaithdreambiggerbetterpossibleevery singledayforwardindeedtrulyexcitingjourneyawaitsusalltogetherkeeppushingboundariespossiblemakeworldbetterplacethanwefoundleavelegacyfuturegenerationsablebuilduponfoundationslaidtodaytowardhealthierhappiersocietyaltogethertimewilltellexactpathtakenthoughrestassuredprogressmadefarexceedexpectationssettodaycontinueinspiregenerationscomeexplorenewhorizons sciencemedicineendlesspossibilitiesawaitusallwhendaredreambiggerbetterpossiblethaneverimaginedbefore—letalonethemselvesevetrulyachievesgreatnessmustbelieveimpossiblepossiblefirststeptomakingdreamsrealityindeedletuscontinuestrivingachievewhatonceappearedimpossiblebecauseafterallwhenpushcomesshoveknowingseparatesusfrombecominglegendsownrightthroughsheereterminationrelentlesspursuitexcellenceevery singledayforwardindeedfuturebrightthosewillingembrachallengesstandapartcrowdwhoccontentplaying safesinsteaddarechallengestatusquopushboundariesknowncreate somethingstrulyremarkableleavebehindmarktimewillrememberlongafterwegonethanks everyoneinvolvedhelpingshaptomorrowbettertodaydeserverecognitionhardworkdedicationgoesunnoticeddeservespraisecelebratebecausetogetherindeedmake differenceevery singsteptakenowardbrighterfuturemakesworldbetterplacealtogetherletuscontinueinspiringourselvesotherskeepfaithdreambiggerbetterpossibleevery singledayforwardindeedtrulyexcitingjourneyawaitsusalltogetherkeeppushingboundariespossiblemake